1-Aminopiperidin-3-ol hydrochloride

Specification

• Molecular Formula: C5H13ClN2O
• Molecular Weight: 152.62 g/mol
• IUPAC Name: 1-aminopiperidin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C5H12N2O.ClH/c6-7-3-1-2-5(8)4-7;/h5,8H,1-4,6H2;1H
• Standard InChI Key: AAQNXNSZYVBWPV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)N)O.Cl

Introduction

Structural and Nomenclature Analysis

1-Aminopiperidin-3-ol hydrochloride consists of a six-membered piperidine ring with hydroxyl (-OH) and amino (-NH$_2$) groups at positions 3 and 1, respectively, accompanied by a hydrochloride counterion. Unlike pyridine derivatives (e.g., 4-aminopyridin-3-ol hydrochloride), piperidine lacks aromaticity, which significantly alters its electronic properties and reactivity. The absence of aromatic π-clouds reduces opportunities for π-π stacking interactions but enhances conformational flexibility.

Comparative Molecular Properties

A comparison with the pyridine analogue reveals key differences:

Property	4-Aminopyridin-3-ol Hydrochloride	Hypothesized 1-Aminopiperidin-3-ol Hydrochloride
Molecular Formula	C$_5$H$_7$ClN$_2$O	C$_5$H$_{11}$ClN$_2$O (estimated)
Aromaticity	Yes	No
Solubility	High in polar solvents	Moderate (predicted)
pKa (amino group)	~8.2 (estimated)	~10.5 (predicted)

The piperidine variant’s saturated ring likely increases basicity due to reduced electron withdrawal effects compared to pyridine.

Synthetic Pathways and Challenges

Hypothetical Synthesis Strategy

• Starting Material: Piperidine-3-ol derivatives.

• Amination: Introduction of an amino group via nucleophilic substitution or reductive amination.

• Hydrochloride Formation: Acidic workup to isolate the hydrochloride salt.

Key challenges include regioselective functionalization of the piperidine ring and avoiding side reactions such as over-alkylation. The patent CN111170937A demonstrates sodium hypochlorite’s role in Hofmann degradation for pyridine systems, but piperidine’s lack of aromaticity may necessitate alternative oxidizing agents.

Research Gaps and Future Directions

• Synthetic Validation: Development of reliable routes to confirm the compound’s existence.

• Pharmacological Screening: In vitro assays to assess ion channel or enzyme interactions.

• Ecotoxicology Studies: Biodegradation and bioaccumulation potential in aquatic systems.